ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C12H9NO3S/c1-2-15-12(14)11-10(13-7-17)8-5-3-4-6-9(8)16-11/h3-6H,2H2,1H3
• InChI Key: LQJFMDUTLRIISZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)N=C=S
• Molecular Formula: C12H9NO3S
• Molecular Weight: 247.27 g/mol

Description

Ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate is a chemical compound with the molecular formula C12H9NO2S. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature. Benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran-3-carboxylate esters, which ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate is a part of, can be synthesized by various methods. One method involves the condensation of phenols with acetoacetic ester derivatives using Fe-catalyzed oxidative cross coupling. Another method involves reactions of salicylic aldehyde derivatives with ethyl diazoacetates in HBF4 medium, followed by treatment with concentrated H2SO4.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate is involved in the synthesis of new heterocyclic systems, such as 3-alkyl(aryl)-2-thioxo-2,3-dihydro-1H-benzofuro[3,2-d]pyrimidin-4(1H)-ones, developed for potential biological activities (Il'chenko et al., 2007).

Biological Activities

• Anti-HIV Properties : Some derivatives synthesized using ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate have demonstrated in vitro anti-HIV-1 and HIV-2 activities in human T-lymphocyte cultures (Mubarak et al., 2007).
• Mycobacterium tuberculosis Inhibition : Ethyl 5-(piperazin-1-yl)benzofuran-2-carboxylate derivatives, related to ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate, have shown promising inhibitory effects against Mycobacterium tuberculosis DNA gyrase (Reddy et al., 2014).

Crystallographic Studies

• Ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate and its derivatives have been a subject of crystallographic studies to understand their molecular structures and interactions. These studies provide valuable insights into their potential applications in pharmaceuticals and materials science (Choi et al., 2009).

Photochemical Reactions

• Studies on the photochemical reactions of ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate derivatives have contributed to the understanding of their photophysical properties, which is crucial for their potential use in photo-sensitive materials and sensors (Amati et al., 2010).

Synthetic Chemistry

• Ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate is a key starting material in the synthesis of various benzofuran derivatives, demonstrating its versatility in organic synthesis and potential for creating diverse chemical compounds (Gao et al., 2011).

Mechanism of Action

Target of Action

Ethyl 3-isothiocyanato-1-benzofuran-2-carboxylate is a derivative of benzofuran, a class of compounds that are ubiquitous in nature . Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .

Mode of Action

Benzofuran compounds, in general, are known to interact with their targets leading to changes that result in their biological activities .

Biochemical Pathways

Benzofuran compounds are known to affect various biochemical pathways, leading to their diverse pharmacological activities .

Result of Action

Benzofuran compounds are known to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .